Cas no 2229458-26-6 (3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine)

• Product Name: 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine
• CAS No: 2229458-26-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6503028
• PubChem ID: 165965794
• Update Time: 2025-05-21

3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine
• EN300-1761212
• 2229458-26-6

• Inchi： 1S/C11H18N2O/c1-8(4-5-12)10-6-9(2)13-11(7-10)14-3/h6-8H,4-5,12H2,1-3H3
• InChI Key： HWPODIFIDQXPAP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)C(C)CCN

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine

Introduction to 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine (CAS No: 2229458-26-6)

3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine (CAS No: 2229458-26-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, is being extensively studied for its potential applications in drug development and therapeutic interventions. The presence of a pyridine core with substituents such as 2-methoxy and 6-methyl enhances its versatility, making it a promising candidate for various biochemical interactions.

The pyridine ring in this molecule is a key pharmacophore that contributes to its binding affinity with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with enzymes and receptors in complex biological systems. The 2-methoxy and 6-methyl substituents further modulate the electronic properties of the pyridine ring, influencing its reactivity and solubility. These modifications are crucial in designing molecules that can effectively penetrate biological membranes and reach their intended targets.

The butan-1-amine moiety at the other end of the molecule introduces a basic nitrogen atom, which can participate in hydrogen bonding or ionic interactions. This feature is particularly valuable in drug design, as it allows the compound to form stable interactions with acidic or polar residues in proteins. The overall structure of 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine makes it a versatile scaffold for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various therapeutic targets. The compound 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine has emerged as a promising candidate in this area due to its unique structural features. Studies have shown that derivatives of this compound exhibit inhibitory activity against several enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The ability of these derivatives to modulate enzyme activity without significant off-target effects makes them attractive for further development.

One of the most compelling aspects of 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine is its potential in oncology research. Pyridine-based compounds have been extensively explored for their antitumor properties, and modifications such as 2-methoxy and 6-methyl have been shown to enhance their efficacy. Preclinical studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings are particularly exciting as they provide a new avenue for developing more effective anticancer therapies.

The pharmaceutical industry has always been on the lookout for novel compounds that can address unmet medical needs. The versatility of 3-(2-methoxy-6-methylpyridin-4-yl)butan-1-amine makes it an ideal candidate for drug discovery programs. Its ability to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. Furthermore, its chemical structure allows for easy modifications, enabling researchers to fine-tune its properties for specific applications.

Advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques have been used to predict the binding modes of 3-(2-methoxy-6-methylpyridin-4-yibutanb1 amine) with various biological targets, providing valuable insights into its mechanism of action. These computational studies have helped researchers design more effective derivatives by identifying key interaction points between the compound and its targets.

The synthesis of 3-(2-methoxy-bromobenzylidene)malononitrile, a key intermediate in the preparation of this compound, has been optimized using modern synthetic methodologies. Techniques such as cross-coupling reactions and transition metal catalysis have been employed to achieve high yields and purity levels. These advancements in synthetic chemistry have made it possible to produce larger quantities of the compound, facilitating further research and development.

The potential applications of 3-(2 methoxy 6 methylpyridine 4 yl butan 1 amine) extend beyond oncology. Research has indicated that this compound may also have therapeutic benefits in other areas such as neurology and immunology. For instance, studies have suggested that derivatives of this compound could modulate neurotransmitter levels or immune responses, offering new treatments for neurological disorders and autoimmune diseases.

In conclusion, 3 ( 2 methoxy 6 methyl pyridine 4 yl butan 1 amine) (CAS No: 222945826 6 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its ability to interact with multiple biological targets , make it an attractive candidate for drug development . As research continues , we can expect to see more innovative applications of this compound emerging from ongoing studies .